Cas no 2228791-27-1 (tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate
• CAS No: 2228791-27-1
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5838201
• PubChem ID: 165833629
• Update Time: 2025-06-08

tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate
• 2228791-27-1
• tert-butyl N-[4-(3-aminopropanoyl)-3-methoxyphenyl]carbamate
• EN300-1901829

• Inchi： 1S/C15H22N2O4/c1-15(2,3)21-14(19)17-10-5-6-11(12(18)7-8-16)13(9-10)20-4/h5-6,9H,7-8,16H2,1-4H3,(H,17,19)
• InChI Key： VBFOMJWWLNWLLT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(CCN)=O)=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.6Ų

Additional information on tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate

Introduction to Tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate (CAS No. 2228791-27-1)

Tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate, identified by its CAS number 2228791-27-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry due to their structural versatility and biological activity. The presence of a tert-butyl group at the N-position and a 3-methoxyphenyl moiety at the carbamate moiety contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The 3-aminopropanoyl side chain further enhances the compound's reactivity, allowing for various functionalization strategies that can be exploited in drug discovery and development. This structural feature is particularly interesting because it introduces both an amine and a carboxylic acid functionality, which can participate in hydrogen bonding interactions, affecting both the compound's solubility and its binding affinity to biological targets. The combination of these structural elements makes Tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel carbamate-based drugs due to their potential as bioisosteres, which can modulate the pharmacokinetic and pharmacodynamic properties of existing therapeutic agents. The tert-butyl group, in particular, is frequently employed in medicinal chemistry to enhance metabolic stability and reduce hydrophilicity, while the 3-methoxyphenyl ring can contribute to lipophilicity and electronic properties that influence receptor binding. These characteristics make Tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate a versatile building block for designing small-molecule inhibitors or modulators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that carbamates derived from aromatic rings with methoxy substituents can exhibit significant interactions with biological targets, including enzymes and receptors. For instance, derivatives of 3-methoxyphenylcarbamates have been investigated for their potential as kinase inhibitors, where the methoxy group can engage in specific hydrogen bonding or hydrophobic interactions within the active site. The tert-butyl N-substituent further stabilizes these interactions by providing a bulky group that can occupy space outside the active site, reducing off-target effects.

The 3-aminopropanoyl side chain adds another layer of complexity to this compound, as it can be modified post-synthetically to introduce additional functional groups or linkages. This flexibility is particularly useful in peptidomimetics and protein-protein interaction inhibitors, where specific side chains are required to mimic natural amino acid sequences or disrupt protein-protein interactions. The amine functionality can also be used to form covalent bonds with biological targets, enhancing drug efficacy and duration of action.

One of the most exciting applications of Tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate is in the development of targeted therapies for neurological disorders. Research has indicated that carbamates can interact with neurotransmitter receptors and ion channels, potentially offering new treatments for conditions such as epilepsy or Alzheimer's disease. The structural features of this compound make it an ideal candidate for modulating these targets while minimizing side effects associated with non-selective drugs.

In addition to its pharmaceutical applications, Tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate has shown promise in materials science and agrochemical research. Its ability to participate in multiple types of chemical interactions makes it a valuable precursor for synthesizing polymers with tailored properties or for developing novel agrochemicals that target specific pests or pathogens. The versatility of this compound underscores its importance as a synthetic intermediate in various scientific disciplines.

The synthesis of Tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate typically involves multi-step organic reactions, including condensation reactions between appropriate carboxylic acids and amides, followed by functional group modifications. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as solid-phase synthesis or flow chemistry have been particularly useful in optimizing yields and purity.

Quality control and analytical characterization are critical aspects when working with compounds like Tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques to confirm molecular structure and assess purity. These analytical methods ensure that researchers receive consistent and reliable material for their studies.

The future prospects for Tert-butyl N-4-(3-aminopropanoyl)-3-methoxyphenylcarbamate are vast, with ongoing research exploring its potential in new therapeutic areas and industrial applications. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like this carbamate derivative. By leveraging its unique structural features, scientists are poised to discover novel treatments for diseases and develop innovative materials that address global challenges.